Cas no 1099614-57-9 (ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate)

• Product Name: ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate
• CAS No: 1099614-57-9
• MF: C₁₂H₁₄F₃NO₃
• MW: 277.239674091339
• CID: 5913172
• PubChem ID: 43365427
• Update Time: 2025-05-19

ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate
• 1099614-57-9
• ethyl 3-{[3-(trifluoromethoxy)phenyl]amino}propanoate
• EN300-16114011

• Inchi： 1S/C12H14F3NO3/c1-2-18-11(17)6-7-16-9-4-3-5-10(8-9)19-12(13,14)15/h3-5,8,16H,2,6-7H2,1H3
• InChI Key： SKIGJVNFBKHMIX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)NCCC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 277.09257779g/mol
• Monoisotopic Mass: 277.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate

Professional Introduction to Ethyl 3-{3-(Trifluoromethoxy)phenylamino}propanoate (CAS No. 1099614-57-9)

Ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate, identified by its CAS number 1099614-57-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable candidate for further investigation and potential applications in medicinal chemistry.

The molecular structure of Ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate consists of a propionic acid ester moiety linked to an amino group, which is further substituted with a phenyl ring bearing a trifluoromethoxy group. This particular arrangement of functional groups contributes to the compound's distinct chemical behavior and reactivity, making it a subject of interest for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated aromatic rings, such as those found in Ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate. The presence of fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, often enhancing its metabolic stability, lipophilicity, and binding affinity to biological targets. These attributes are particularly valuable in the design of drugs aimed at treating various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of Ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate is its potential as a building block for more complex drug candidates. The combination of the amino and ester functionalities provides multiple points for chemical modification, allowing researchers to tailor the compound's properties for specific therapeutic applications. For instance, the amino group can be further functionalized to introduce additional pharmacophores or linkages, while the ester moiety can be hydrolyzed to release active pharmaceutical ingredients (APIs).

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. Research published in leading journals has demonstrated that molecules containing trifluoromethoxy groups often exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. This has led to an increased focus on synthesizing and characterizing such compounds, with Ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate being one of the many examples under investigation.

The synthesis of Ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps typically include the condensation of appropriate precursors under controlled conditions, followed by functional group transformations such as nucleophilic substitution and esterification. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, may also be employed to construct the complex molecular framework efficiently.

Once synthesized, Ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate can be subjected to various analytical techniques for characterization. Nuclear magnetic resonance (NMR) spectroscopy is commonly used to confirm the molecular structure, while mass spectrometry (MS) provides information about the compound's fragmentation patterns. Additionally, X-ray crystallography may be employed to determine the precise three-dimensional arrangement of atoms in the molecule.

The biological activity of Ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate is another area of active research. Preliminary studies suggest that this compound may exhibit interactions with specific biological targets, such as enzymes or receptors involved in disease pathways. Further investigation through in vitro and in vivo assays will be necessary to elucidate its potential therapeutic effects and mechanisms of action.

In conclusion, Ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate (CAS No. 1099614-57-9) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and promising properties make it a valuable asset for scientists working on developing new drugs. As research continues to uncover new applications for fluorinated aromatic compounds, Ethyl 3-{3-(trifluoromethoxy)phenylamino}propanoate is poised to play a crucial role in advancing our understanding of medicinal chemistry and drug discovery.